Cas no 209345-04-0 (N-[3-(Bromoacetamido)benzoyl]urea)

N-[3-(Bromoacetamido)benzoyl]urea structure
209345-04-0 structure
Product name:N-[3-(Bromoacetamido)benzoyl]urea
CAS No:209345-04-0
MF:C10H10BrN3O3
MW:300.108701229095
CID:1397152

N-[3-(Bromoacetamido)benzoyl]urea Chemical and Physical Properties

Names and Identifiers

    • N-[3-(Bromoacetamido)benzoyl]urea
    • 3-BAABU
    • MF-191
    • N-(Aminocarbonyl)-3-(bromoacetamido)benzamide
    • 3-BAABU; MF-191; N-(Aminocarbonyl)-3-(bromoacetamido)benzamide
    • Benzamide, N-(aminocarbonyl)-3-[(2-bromoacetyl)amino]-
    • Inchi: 1S/C10H10BrN3O3/c11-5-8(15)13-7-3-1-2-6(4-7)9(16)14-10(12)17/h1-4H,5H2,(H,13,15)(H3,12,14,16,17)
    • InChI Key: ROTXPDBINYTRPW-UHFFFAOYSA-N
    • SMILES: C(NC(N)=O)(=O)C1=CC=CC(NC(CBr)=O)=C1

Computed Properties

  • Exact Mass: 298.9906
  • Monoisotopic Mass: 298.991
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.697±0.06 g/cm3(Predicted)
  • PSA: 101.29
  • pka: 10.54±0.46(Predicted)

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